Cas no 1806734-21-3 (3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806734-21-3
• MF: C₉H₆ClF₄NO₃
• MW: 287.595455646515
• CID: 4830618
• Update Time: 2025-10-24

3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6ClF4NO3/c10-2-5-4(1-7(16)17)6(3-15-8(5)11)18-9(12,13)14/h3H,1-2H2,(H,16,17)
• InChI Key： MCPFHDFSGSVAQL-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=1CC(=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid

Research Brief on 3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1806734-21-3)

3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS: 1806734-21-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have highlighted its potential in the development of novel therapeutics due to its unique chemical properties and pharmacological profile.

The compound's structural features, including the chloromethyl and trifluoromethoxy groups, contribute to its reactivity and ability to interact with biological targets. Researchers have explored its utility in the synthesis of small molecule inhibitors and modulators of enzymes such as kinases and phosphodiesterases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective PDE4 inhibitors, which are promising candidates for treating chronic obstructive pulmonary disease (COPD) and other inflammatory conditions.

In addition to its role in drug synthesis, 3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may exhibit anti-inflammatory and neuroprotective effects, although the mechanisms underlying these activities remain under investigation. A recent patent application (WO2023056789) describes its use in combination therapies for neurodegenerative diseases, further underscoring its therapeutic potential.

The synthesis and scale-up of this compound have also been a focus of recent research. Advances in green chemistry have led to more efficient and sustainable production methods, reducing the environmental impact of its manufacturing process. A 2024 report in Organic Process Research & Development outlines a novel catalytic approach that improves yield and purity while minimizing waste generation.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and advance its therapeutic applications.

In conclusion, 3-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetic acid represents a versatile and valuable building block in medicinal chemistry. Its ongoing exploration in both synthetic and biological contexts highlights its importance in the development of next-generation therapeutics. Future research directions may include the exploration of its enantiomeric forms and the development of targeted delivery systems to enhance its pharmacological profile.